Cas no 18787-63-8 (2-HEXADECANONE)

• Product Name: 2-HEXADECANONE
• CAS No: 18787-63-8
• MF: C₁₆H₃₂O
• MW: 240.42468547821
• MDL: MFCD00042873
• CID: 825099
• PubChem ID: 24863286
• Update Time: 2025-05-20

2-HEXADECANONE Chemical and Physical Properties

Names and Identifiers

• 2-HEXADECANONE
• hexadecan-2-one
• Cetan-2-one
• METHYL TETRADECYL KETONE
• hexadecanone,2-hexadecanone
• 2-Hexadecanone 98%
• CHEBI:179359
• LW5WI8V19D
• DTXSID10172101
• 18787-63-8
• 4-01-00-03393(Beilstein handbook reference)
• SCHEMBL308802
• AI3-33815
• EINECS 242-571-0
• J-012093
• AKOS009158706
• Q27283217
• FT-0669157
• E78031
• BRN 1769889
• UNII-LW5WI8V19D
• LMFA12000187
• CS-0336685
• AS-56549
• 2-Hexadecanone, 98%
• 4-01-00-03393 (Beilstein Handbook Reference)
• CHEMBL3273568
• MFCD00042873
• NS00021789
• DTXCID8094592

• MDL： MFCD00042873
• Inchi： 1S/C16H32O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h3-15H2,1-2H3
• InChI Key： XCXKZBWAKKPFCJ-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 240.24500
• Monoisotopic Mass: 240.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 0.8292 (estimate)
• Melting Point: 43-45 °C (lit.)
• Boiling Point: 138-140 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4448 (estimate)
• PSA: 17.07000
• LogP: 5.66660
• Solubility: Not determined

2-HEXADECANONE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：MM0300000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-HEXADECANONE

Comprehensive Guide to 2-HEXADECANONE (CAS No. 18787-63-8): Properties, Applications, and Industry Insights

2-HEXADECANONE (CAS No. 18787-63-8), also known as methyl tetradecyl ketone, is a long-chain ketone with significant industrial and research applications. This organic compound belongs to the aliphatic ketones family and is widely recognized for its role in fragrance formulations, cosmetic additives, and specialty chemical synthesis. With growing interest in sustainable ingredients and bio-based chemicals, 2-HEXADECANONE has garnered attention for its potential in green chemistry initiatives.

The molecular structure of 2-HEXADECANONE features a 16-carbon backbone with a ketone functional group at the second position, contributing to its unique physicochemical properties. It exhibits a high boiling point (typically above 300°C) and low water solubility, making it suitable for hydrophobic applications. Recent studies highlight its compatibility with lipid-based delivery systems, a trending topic in pharmaceutical excipients and nutraceutical formulations.

In the flavor and fragrance industry, 2-HEXADECANONE serves as a fixative agent and odor modifier. Its mild, waxy aroma profile complements essential oil blends, addressing the rising demand for long-lasting perfumes and natural scent enhancers. Formulators frequently search for "ketones in perfumery" or "non-polar fragrance ingredients" – areas where this compound demonstrates particular utility.

From a manufacturing perspective, 2-HEXADECANONE can be synthesized through Fischer-Tropsch processes or fatty acid oxidation. The compound's thermal stability makes it valuable for high-temperature lubricants, aligning with industry searches for "heat-resistant additives." Quality control typically involves gas chromatography (GC) analysis, with purity grades exceeding 98% for premium applications.

Emerging research explores 2-HEXADECANONE's role in material science, particularly in polymer plasticizers and surface coatings. Its branching molecular structure contributes to improved flexibility in polymeric matrices – a property frequently queried as "ketone-based plasticizers" in technical forums. The compound also shows promise in specialty wax formulations, responding to market needs for biodegradable alternatives to petroleum-derived waxes.

Environmental and safety profiles of 2-HEXADECANONE meet REACH compliance standards, with low ecotoxicity ratings. This positions the compound favorably amidst growing regulatory scrutiny of industrial chemicals. Analytical methods like HPLC-MS and FTIR spectroscopy enable precise characterization, addressing quality assurance concerns prevalent in chemical procurement discussions.

Future applications may leverage 2-HEXADECANONE's amphiphilic nature for nanotechnology applications, particularly in self-assembling monolayers (SAMs). With increasing searches for "functional ketones in nanotechnology," this represents a strategic development area. The compound's log P value (approximately 7.2) also makes it relevant for drug delivery research, especially in transdermal systems.

For researchers investigating structure-activity relationships, 2-HEXADECANONE serves as a model compound for studying long-chain ketone behavior. Its crystallization properties and phase transitions are subjects of ongoing materials science investigations, frequently referenced in queries about "organic crystal engineering."

In commercial contexts, 2-HEXADECANONE is available in technical and refined grades, with pricing influenced by palm kernel oil derivatives market trends – a connection often explored in "renewable chemical economics" analyses. Proper storage recommendations include nitrogen blanketing to prevent oxidation, a best practice frequently discussed in chemical handling guidelines.

As industries prioritize green chemistry principles, 2-HEXADECANONE derivatives are being evaluated for bio-based surfactants and emollients. This aligns with popular searches for "plant-derived ketones" and "eco-friendly cosmetic ingredients." The compound's biodegradation pathway via β-oxidation further enhances its sustainability profile.